![molecular formula C15H13N5 B6635276 2-[1-(4-Cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile](/img/structure/B6635276.png)
2-[1-(4-Cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(4-Cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile, commonly known as CEP, is a chemical compound that belongs to the pyrimidine family. CEP has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The purpose of
Mechanism of Action
The mechanism of action of CEP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, including tyrosine kinases and cyclin-dependent kinases. CEP has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
CEP has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. CEP has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
CEP has several advantages for lab experiments, including its relatively low cost and availability. However, CEP also has several limitations, including its low solubility and stability, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on CEP, including the investigation of its potential as a therapeutic agent for the treatment of various diseases, the development of more efficient synthesis methods, and the exploration of its interactions with various proteins and enzymes. Additionally, further research is needed to fully understand the mechanism of action of CEP and its biochemical and physiological effects.
Synthesis Methods
The synthesis of CEP involves a multi-step process that begins with the reaction of 4-cyanobenzaldehyde with ethylamine to form 4-cyanophenylethylamine. This intermediate is then reacted with 2,6-dimethylpyrimidine-4-carbonitrile to produce CEP. The overall yield of this process is approximately 50%.
Scientific Research Applications
CEP has been the subject of extensive scientific research due to its potential applications in various fields. In medicinal chemistry, CEP has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, CEP has been studied for its interactions with various proteins and enzymes, including tyrosine kinases and cyclin-dependent kinases. In pharmacology, CEP has been evaluated for its potential as a therapeutic agent for the treatment of hypertension and other cardiovascular diseases.
properties
IUPAC Name |
2-[1-(4-cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5/c1-10-7-14(9-17)20-15(18-10)19-11(2)13-5-3-12(8-16)4-6-13/h3-7,11H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCWUHUPWQYBPDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(C)C2=CC=C(C=C2)C#N)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.